2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-chlorobenzoate

• IUPAC Name: [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 2-chlorobenzoate
• InChI: InChI=1S/C17H13ClF3NO3/c18-14-8-4-2-6-12(14)16(24)25-10-15(23)22-9-11-5-1-3-7-13(11)17(19,20)21/h1-8H,9-10H2,(H,22,23)
• InChI Key: LIXHNGIXYWJNGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)COC(=O)C2=CC=CC=C2Cl)C(F)(F)F
• Molecular Formula: C17H13ClF3NO3
• Molecular Weight: 371.7 g/mol

Description

2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-chlorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and has been synthesized using different methods.

Scientific Research Applications

Synthetic Applications and Complexation

• The synthesis of 2-(4-substituted-1-piperazinyl)benzimidazoles as H1-antihistaminic agents reveals the importance of single aromatic units linked through chains to basic nitrogen atoms in medicinal chemistry. Such structures show potent antihistaminic activity, highlighting the significance of the chemical frameworks similar to "2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-chlorobenzoate" in drug development (R. Iemura et al., 1986).

• Research on 2-(2-ethoxycarbonyl-3-oxo-3-polyfluoroalkylprop-1-enylamino)benzoic acids shows their capability as new O,N,O-tridentate ligands that form complexes with nickel(ii) and copper(ii). This complexation ability indicates potential for "2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-chlorobenzoate" in coordination chemistry and catalysis (Yulia S. Kudyakova et al., 2009).

Analytical Chemistry Applications

• The use of ethyl chloroformate or 2,2,2-trifluoroethyl chloroformate for derivatizing amino acids into N(O)-alkoxycarbonyl alkyl esters for chiral-phase capillary gas chromatography demonstrates the role of such compounds in enhancing analytical methodologies. The successful separation of enantiomeric isomers of amino acids suggests potential applications of "2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-chlorobenzoate" in analytical chemistry for enantiomer separation (I. Abe et al., 1996).

Material Science Applications

• The synthesis and application of Nitrophenyl 4-((2-((2-methyl-1-oxo-2-propenyl)oxy)ethyl)oxy)benzoate (BEM) in optical storage through copolymerization with azo compounds illustrate the utility of such chemical structures in the development of materials with photoresponsive properties. This research underlines the potential of "2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-chlorobenzoate" in creating materials with reversible optical storage capabilities (X. Meng et al., 1996).